Cas no 1327568-73-9 (2-({1-2-(ethylsulfanyl)benzoylpiperidin-4-yl}oxy)-4,6-difluoro-1,3-benzothiazole)

• Product Name: 2-({1-2-(ethylsulfanyl)benzoylpiperidin-4-yl}oxy)-4,6-difluoro-1,3-benzothiazole
• CAS No: 1327568-73-9
• MF: C₂₁H₂₀F₂N₂O₂S₂
• MW: 434.52250957489
• CID: 6365978
• PubChem ID: 49733022
• Update Time: 2025-11-03

2-({1-2-(ethylsulfanyl)benzoylpiperidin-4-yl}oxy)-4,6-difluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-(ethylsulfanyl)benzoylpiperidin-4-yl}oxy)-4,6-difluoro-1,3-benzothiazole
• 2-({1-[2-(ethylsulfanyl)benzoyl]piperidin-4-yl}oxy)-4,6-difluoro-1,3-benzothiazole
• F5939-2440
• 1327568-73-9
• AKOS024527720
• [4-[(4,6-difluoro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-(2-ethylsulfanylphenyl)methanone
• (4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(2-(ethylthio)phenyl)methanone
• VU0528321-1

• Inchi： 1S/C21H20F2N2O2S2/c1-2-28-17-6-4-3-5-15(17)20(26)25-9-7-14(8-10-25)27-21-24-19-16(23)11-13(22)12-18(19)29-21/h3-6,11-12,14H,2,7-10H2,1H3
• InChI Key： ASUXOCTTZYNOFJ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=C(C=2N=C1OC1CCN(C(C2C=CC=CC=2SCC)=O)CC1)F)F

Computed Properties

• Exact Mass: 434.09342656g/mol
• Monoisotopic Mass: 434.09342656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-({1-2-(ethylsulfanyl)benzoylpiperidin-4-yl}oxy)-4,6-difluoro-1,3-benzothiazole

2-({1-2-(ethylsulfanyl)benzoylpiperidin-4-yl}oxy)-4,6-difluoro-1,3-benzothiazole: A Comprehensive Overview

The compound 2-({1-2-(ethylsulfanyl)benzoylpiperidin-4-yl}oxy)-4,6-difluoro-1,3-benzothiazole, identified by the CAS number 1327568-73-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzothiazole core, a piperidine ring, and an ethylsulfanyl substituent. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The benzothiazole moiety in this compound plays a crucial role in its chemical reactivity and biological activity. Benzothiazoles are known for their versatility in forming various heterocyclic structures, which are widely used in drug design and materials science. The presence of the piperidine ring further enhances the compound's structural complexity, providing additional sites for functionalization and interaction with biological targets. The ethylsulfanyl group introduces sulfur-based chemistry into the molecule, which can influence its electronic properties and reactivity.

Recent studies have focused on the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery. The compound's fluorine atoms at positions 4 and 6 of the benzothiazole ring contribute to its stability and potential use in fluorinated drugs, which are known for their enhanced pharmacokinetic properties.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. Its ability to modulate key biological pathways makes it a candidate for further exploration in therapeutic development. Researchers have also investigated its interactions with biomolecules such as proteins and nucleic acids, providing insights into its potential role as a bioactive agent.

The synthesis of 2-({1-2-(ethylsulfanyl)benzoylpiperidin-4-yl}oxy)-4,6-difluoro-1,3-benzothiazole involves multiple steps that require precise control over reaction conditions to ensure high-quality output. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity. These advancements have significantly contributed to the understanding of its chemical properties and potential applications.

In conclusion, the compound 2-({1-2-(ethylsulfanyl)benzoylpiperidin-4-yl}oxy)-4,6-difluoro-1,3-benzothiazole represents a fascinating example of how complex organic molecules can be designed and synthesized to address emerging challenges in science and medicine. With ongoing research into its properties and applications, this compound holds great promise for contributing to advancements in various fields.